Cas no 1259011-99-8 (tert-Butyl 2-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate)

• Product Name: tert-Butyl 2-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate
• CAS No: 1259011-99-8
• MF: C₁₁H₂₀F₂N₂O₂
• MW: 250.29
• CID: 5070647
• PubChem ID: 67286116
• Update Time: 2026-03-01

tert-Butyl 2-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate
• DB-373311
• F76095
• 2639624-14-7
• tert-butyl (2S)-2-(aminomethyl)-4,4-difluoro-piperidine-1-carboxylate
• SCHEMBL2126999
• tert-butyl 2-(aminomethyl)-4,4-difluoro-piperidine-1-carboxylate
• 1,1-Dimethylethyl 2-(aminomethyl)-4,4-difluoro-1-piperidinecarboxylate
• 2639622-93-6
• tert-butyl (2R)-2-(aminomethyl)-4,4-difluoro-piperidine-1-carboxylate
• BS-52438
• 1259011-99-8
• tert-butyl2-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate
• tert-Butyl 2-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate

• Inchi： 1S/C11H20F2N2O2/c1-10(2,3)17-9(16)15-5-4-11(12,13)6-8(15)7-14/h8H,4-7,14H2,1-3H3
• InChI Key： YCUWLCXEBURJHQ-UHFFFAOYSA-N
• SMILES： C1(F)(CC(N(C(=O)OC(C)(C)C)CC1)CN)F

Computed Properties

• Exact Mass: 250.14928421g/mol
• Monoisotopic Mass: 250.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids